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Compound of Interest

Compound Name: 4-(Boc-amino)-2-bromopyridine

Cat. No.: B152971

For researchers, scientists, and professionals in drug development, understanding the solubility
of key intermediates is paramount for efficient reaction design, purification, and formulation.
This technical guide provides an in-depth look at the solubility of 4-(Boc-amino)-2-
bromopyridine, a crucial building block in modern medicinal chemistry. While specific
guantitative solubility data for this compound is not readily available in published literature, this
document compiles qualitative information and presents a general experimental workflow for its

application in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties for 4-(Boc-amino)-2-bromopyridine and
the related precursor, 4-Amino-2-bromopyridine, is presented below. These properties provide
foundational knowledge for handling and utilizing these compounds.

4-(Boc-amino)-2-
Property ( . ) 4-Amino-2-bromopyridine
bromopyridine

Molecular Formula C10H13BrNz20:2 CsHsBrN2
Molecular Weight 273.13 g/mol 173.01 g/mol [1][2][3]
White to cream powder or Yellow or pale yellow solid
Appearance )
crystalline powder[4] powder[1]
Melting Point Not available 92-96 °C[1][3][5]
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Solubility Profile in Organic Solvents

Quantitative solubility data for 4-(Boc-amino)-2-bromopyridine is not extensively
documented. However, based on the general solubility of related aminopyridines and Boc-
protected compounds, a qualitative assessment can be made. For the parent compound, 4-
Amino-2-bromopyridine, it is reported to have moderate solubility in common organic solvents
such as ethyl acetate, dichloromethane, and dimethyl sulfoxide, and is almost insoluble in
water.[1] It is also described as slightly soluble in water.[5] Another related compound, 2-
Amino-4-bromopyridine, is soluble in chloroform (slightly) and methanol (slightly).[6]

The presence of the bulky and nonpolar tert-butyloxycarbonyl (Boc) group in 4-(Boc-amino)-2-
bromopyridine is expected to decrease its polarity compared to 4-amino-2-bromopyridine.
This generally leads to increased solubility in nonpolar organic solvents and decreased
solubility in polar solvents.

Table of Expected Qualitative Solubility:

Solvent Expected Solubility Rationale
Dichloromethane (DCM) Good Nonpolar, aprotic solvent.
Chloroform Good Nonpolar, aprotic solvent.

Moderately polar, aprotic

Ethyl Acetate (EtOAC) Moderate to Good

solvent.

Moderately polar, aprotic
Tetrahydrofuran (THF) Moderate

solvent.
Acetonitrile (MeCN) Moderate Polar, aprotic solvent.
Methanol (MeOH) Slight to Moderate Polar, protic solvent.
Dimethyl Sulfoxide (DMSO) Moderate to Good Highly polar, aprotic solvent.
Water Poor Highly polar, protic solvent.

Experimental Protocols: A General Workflow
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While a specific protocol for determining the solubility of 4-(Boc-amino)-2-bromopyridine was
not found, a general experimental workflow for its use in a typical organic reaction, such as a
Suzuki coupling, highlights the practical importance of its solubility characteristics.

A common application for this compound is in palladium-catalyzed cross-coupling reactions,
where the bromine atom is substituted. The Boc-protected amino group serves to modulate the
reactivity of the pyridine ring and can be deprotected in a subsequent step.

Caption: General workflow for a Suzuki coupling reaction involving 4-(Boc-amino)-2-
bromopyridine.
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Logical Relationships in Synthesis

The synthesis of molecules using 4-(Boc-amino)-2-bromopyridine often involves a logical
progression of steps. The Boc-protecting group is key to this strategy.
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Caption: Logical relationship in a multi-step synthesis.
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This guide serves as a foundational resource for professionals working with 4-(Boc-amino)-2-
bromopyridine. While quantitative solubility data remains an area for future investigation, the
provided qualitative assessments and experimental workflows offer valuable insights for the
practical application of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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